Cas no 2549053-11-2 (4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoline)

• Product Name: 4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoline
• CAS No: 2549053-11-2
• MF: C₁₉H₁₉N₇
• MW: 345.401062250137
• CID: 5314811
• PubChem ID: 154853692
• Update Time: 2025-10-30

4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoline Chemical and Physical Properties

Names and Identifiers

• 4-[4-(7-Methyl-7H-purin-6-yl)-1-piperazinyl]quinoline
• F6792-2084
• 4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoline
• 2549053-11-2
• AKOS040731094

• Inchi： 1S/C19H19N7/c1-24-13-23-18-17(24)19(22-12-21-18)26-10-8-25(9-11-26)16-6-7-20-15-5-3-2-4-14(15)16/h2-7,12-13H,8-11H2,1H3
• InChI Key： WACLFATYGGSFFV-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C3C=CC=CC=23)CCN(C2=C3C(=NC=N2)N=CN3C)CC1

Computed Properties

• Exact Mass: 345.17019364g/mol
• Monoisotopic Mass: 345.17019364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 611.2±65.0 °C(Predicted)
• pka: 10.14±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoline

Professional Introduction to 4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoline (CAS No. 2549053-11-2)

4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoline, a compound with the chemical identifier CAS No. 2549053-11-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural composition of this molecule, featuring a quinoline core linked to a piperazine moiety, which is further substituted with a 7-methyl-7H-purin-6-yl group, makes it a versatile scaffold for designing novel therapeutic agents.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of the piperazine group into the structure enhances the solubility and bioavailability of the compound, making it more suitable for oral administration. Additionally, the presence of the 7-methyl-7H-purin-6-yl substituent adds another layer of complexity to its pharmacological profile, potentially influencing its binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focusing on developing small molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The piperazine-based compounds have shown promise in this regard due to their ability to modulate protein-protein interactions and enzyme activity. Specifically, derivatives of piperazine have been explored as inhibitors of tyrosine kinases, which are crucial in signal transduction pathways that drive tumor growth and metastasis.

The incorporation of the 7-methyl-7H-purin-6-yl group into 4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoline introduces potential hydrogen bonding capabilities and spatial orientation that can be exploited for precise targeting of biological receptors. This modification has been strategically employed in the design of molecules that exhibit enhanced binding affinity to specific protein targets, thereby improving their therapeutic efficacy.

Recent studies have highlighted the importance of structure-based drug design in optimizing small molecule inhibitors. Computational modeling techniques, such as molecular dynamics simulations and docking studies, have been instrumental in predicting the binding modes of these compounds with their target proteins. The structural features of 4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoline have been meticulously analyzed using these methods to identify key interactions that contribute to its pharmacological activity.

The quinoline core of this compound has been shown to interact with various biological targets through hydrophobic and electrostatic interactions. The presence of the piperazine group further enhances these interactions by providing additional binding sites for hydrogen bonding. This dual interaction mechanism is particularly advantageous for designing molecules with high specificity and low toxicity.

In addition to its potential applications in oncology, 4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinoline has also been investigated for its anti-inflammatory properties. The modulation of inflammatory pathways by this compound could make it a valuable candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated promising results in animal models, suggesting that this compound may offer significant therapeutic benefits.

The synthesis of 4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-y]quinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently.

The pharmacokinetic properties of this compound are another critical aspect that has been extensively studied. In vitro and in vivo experiments have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding how the compound behaves within the body and for predicting its potential side effects.

The development of novel therapeutic agents often involves iterative testing and refinement based on preclinical data. 4-[4-(7-methyl)-7H-purin]-6-yloxyquinoline continues to be evaluated in various preclinical models to assess its efficacy and safety profile before moving into human clinical trials. These ongoing studies are crucial for determining whether this compound will translate into a viable treatment option for patients suffering from various diseases.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. The development of 4-[4-(7-methyl)-7H-purin]-6-yloxyquinoline exemplifies how advancements in one field can drive progress across multiple disciplines, ultimately leading to innovative solutions for complex medical challenges.